Cas no 57054-85-0 (4(1H)-Pyrimidinone, 5-bromo-2-(dimethylamino)-)

• Product Name: 4(1H)-Pyrimidinone, 5-bromo-2-(dimethylamino)-
• CAS No: 57054-85-0
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 346758
• PubChem ID: 15620533
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 5-bromo-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-bromo-2-(dimethylamino)-
• 5-bromo-2-(dimethylamino)-1H-pyrimidin-6-one
• DTXSID40575888
• 5-Bromo-2-(dimethylamino)pyrimidin-4(3H)-one
• 57054-85-0
• 5-Bromo-2-(dimethylamino)pyrimidin-4(1H)-one
• AKOS015659385

• Inchi： 1S/C6H8BrN3O/c1-10(2)6-8-3-4(7)5(11)9-6/h3H,1-2H3,(H,8,9,11)
• InChI Key： QAVCLCBXWYPEHC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(NC1=O)N(C)C

Computed Properties

• Exact Mass: 216.98514
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7